Cas no 2229265-15-8 (tert-butyl 2-(2-chloro-3-fluoro-6-methoxyphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(2-chloro-3-fluoro-6-methoxyphenyl)piperazine-1-carboxylate
• CAS No: 2229265-15-8
• MF: C₁₆H₂₂ClFN₂O₃
• MW: 344.808887004852
• CID: 6547704
• PubChem ID: 165827915
• Update Time: 2025-06-08

tert-butyl 2-(2-chloro-3-fluoro-6-methoxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-chloro-3-fluoro-6-methoxyphenyl)piperazine-1-carboxylate
• 2229265-15-8
• EN300-1884601

• Inchi： 1S/C16H22ClFN2O3/c1-16(2,3)23-15(21)20-8-7-19-9-11(20)13-12(22-4)6-5-10(18)14(13)17/h5-6,11,19H,7-9H2,1-4H3
• InChI Key： WWHVHDUTJDZPMY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C1CNCCN1C(=O)OC(C)(C)C)OC)F

Computed Properties

• Exact Mass: 344.1302984g/mol
• Monoisotopic Mass: 344.1302984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 2-(2-chloro-3-fluoro-6-methoxyphenyl)piperazine-1-carboxylate

Introduction to tert-butyl 2-(2-chloro-3-fluoro-6-methoxyphenyl)piperazine-1-carboxylate (CAS No. 2229265-15-8)

tert-butyl 2-(2-chloro-3-fluoro-6-methoxyphenyl)piperazine-1-carboxylate (CAS No. 2229265-15-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperazine ring, a tert-butyl protecting group, and a substituted phenyl ring with chloro, fluoro, and methoxy functionalities. These features contribute to its potential as a lead compound in the development of novel therapeutic agents.

The tert-butyl group in this compound serves as a protecting group, enhancing the stability and solubility of the molecule. This is particularly important in pharmaceutical applications where the compound may need to be stored or transported over extended periods. The piperazine ring, on the other hand, is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable scaffold in drug design.

The substituted phenyl ring, with its chloro, fluoro, and methoxy groups, adds further complexity and specificity to the molecule. The presence of these substituents can influence the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME). For instance, the chloro and fluoro substituents can enhance lipophilicity, while the methoxy group can improve solubility and reduce metabolic degradation.

Recent studies have explored the potential of tert-butyl 2-(2-chloro-3-fluoro-6-methoxyphenyl)piperazine-1-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural features can modulate neurotransmitter systems, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease.

In addition to its potential in neurological disorders, this compound has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that tert-butyl 2-(2-chloro-3-fluoro-6-methoxyphenyl)piperazine-1-carboxylate can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the development of new anti-inflammatory drugs.

The synthesis of tert-butyl 2-(2-chloro-3-fluoro-6-methoxyphenyl)piperazine-1-carboxylate involves several steps, including the formation of the piperazine ring and the introduction of the substituted phenyl group. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation, have been employed to achieve high yields and purity. These methods are crucial for ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 2-(2-chloro-3-fluoro-6-methoxyphenyl)piperazine-1-carboxylate. Preliminary results have shown promising outcomes, with the compound demonstrating good tolerability and pharmacological activity in animal models. However, further research is needed to fully understand its mechanisms of action and potential side effects.

In conclusion, tert-butyl 2-(2-chloro-3-fluoro-6-methoxyphenyl)piperazine-1-carboxylate (CAS No. 2229265-15-8) represents an exciting area of research in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable candidate for further development. As research continues to advance, it is likely that this compound will play a significant role in the discovery of new drugs for treating various diseases.